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Compound of Interest

Compound Name:
methyl (2S)-2-(3-chlorophenyl)-2-

hydroxyacetate

CAS No.: 32222-44-9

Cat. No.: B6590133

Get Quote

An In-Depth Technical Guide to Methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Chiral Building Block
Methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate, also known as (S)-Methyl 3-

chloromandelate, is a specialized chiral molecule of significant interest in the field of

pharmaceutical sciences. As a derivative of mandelic acid, it possesses a stereogenic center at

the α-carbon, making it a valuable intermediate for the enantioselective synthesis of complex

drug molecules. Its utility lies not only as a precursor in multi-step syntheses but also as a

critical reference standard for the analytical characterization of active pharmaceutical

ingredients (APIs) and their related impurities. This guide provides a comprehensive technical

overview of its molecular properties, synthesis, analytical characterization, and its specific

context within pharmaceutical development, grounded in established scientific principles and

methodologies.
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Molecular Properties and Structure
The fundamental characteristics of a molecule dictate its chemical behavior and potential

applications. Methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate is defined by its precise

atomic composition and three-dimensional arrangement.

Key Physicochemical Data
A summary of the essential identification and property data for this compound is presented

below.

Property Value Source(s)

Molecular Formula C₉H₉ClO₃ [1]

Molecular Weight 200.62 g/mol [1]

CAS Number 32222-44-9 [1]

Appearance
Colorless to light yellow liquid

or solid
[2]

Synonyms (S)-Methyl 3-chloromandelate

Storage
Sealed in dry, room

temperature or 2-8°C
[1][2]

Molecular Weight Calculation
The molecular weight is derived from the sum of the atomic weights of its constituent atoms,

based on its molecular formula, C₉H₉ClO₃.

Carbon (C): 9 atoms × 12.011 u = 108.099 u

Hydrogen (H): 9 atoms × 1.008 u = 9.072 u

Chlorine (Cl): 1 atom × 35.453 u = 35.453 u

Oxygen (O): 3 atoms × 15.999 u = 47.997 u
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Total Molecular Weight: 108.099 + 9.072 + 35.453 + 47.997 = 200.621 u

Molecular Structure
The structure features a central chiral carbon bonded to a hydroxyl group, a hydrogen atom, a

3-chlorophenyl ring, and a methyl ester group. The "(2S)" designation defines the specific

stereoconfiguration at this chiral center.

Caption: 2D structure of methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate.

Significance in Pharmaceutical Development
While often cataloged as a "Bupropion related compound," this classification requires careful

clarification for the drug development professional. The predominant and most commercially

viable synthesis routes to the antidepressant Bupropion commence with the α-bromination of

m-chloropropiophenone, followed by nucleophilic substitution with tert-butylamine.[3][4] These

established pathways do not involve methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate as a

direct intermediate.

The true value of this molecule lies in its identity as a high-purity, stereochemically defined

chiral building block. Its applications within drug development are therefore more nuanced:

Chiral Precursor for Analog Synthesis: The mandelate moiety is a versatile starting point for

the synthesis of novel pharmaceutical candidates, particularly those in the aminoketone and

aminoalcohol classes. Its pre-defined stereochemistry allows for the construction of

enantiomerically pure final products, which is critical for optimizing pharmacological activity

and minimizing off-target effects.

Reference Standard for Impurity Profiling: In alternative or developmental synthesis routes

for Bupropion or related APIs, side reactions could potentially lead to the formation of

mandelate-type impurities. The availability of a well-characterized standard like methyl
(2S)-2-(3-chlorophenyl)-2-hydroxyacetate is essential for developing and validating

analytical methods (e.g., HPLC, GC) to detect, quantify, and control such impurities, as

mandated by regulatory bodies like the FDA and EMA.[5]

Metabolite Synthesis: The core structure is analogous to potential oxidative metabolites of

Bupropion and similar drugs.[6] It can serve as a starting material for the deliberate synthesis
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of these metabolites, which are required for comprehensive pharmacokinetic and

toxicological studies.

Enantioselective Synthesis Protocol
The synthesis of enantiomerically pure α-hydroxy esters is a cornerstone of modern

pharmaceutical chemistry. Biocatalysis offers a highly efficient and environmentally benign

approach. The following protocol is based on the highly effective asymmetric reduction of a

prochiral ketoester using a recombinant carbonyl reductase, a method proven to yield

exceptional enantiomeric excess (>99% ee) for analogous compounds.[7]

Synthesis Workflow
The process involves a two-step sequence starting from commercially available 3-

chlorobenzoic acid, which is first converted to the precursor ketoester and then subjected to

asymmetric reduction.

3-Chlorobenzoic Acid Esterification &
Oxidation Methyl 3-chlorobenzoylformate Asymmetric Reduction

(Carbonyl Reductase, NADPH)
Methyl (2S)-2-(3-chlorophenyl)

-2-hydroxyacetate

Click to download full resolution via product page

Caption: Workflow for the enantioselective synthesis of the target compound.

Step 1: Preparation of Methyl 3-chlorobenzoylformate
(Precursor)
This step involves the conversion of 3-chlorobenzoic acid to its corresponding α-ketoester.

Standard organic chemistry techniques, such as conversion to the acid chloride followed by

reaction with a cyanide source and subsequent methanolysis, can be employed.

Step 2: Biocatalytic Asymmetric Reduction
Rationale: This step leverages the stereospecificity of a carbonyl reductase enzyme to

selectively produce the (S)-enantiomer. The enzyme utilizes a cofactor, typically NADPH, as
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the source of hydride. The reaction is conducted in an aqueous buffer system, representing a

green chemistry approach.

Materials:

Methyl 3-chlorobenzoylformate

Recombinant E. coli cells over-expressing a suitable (S)-selective carbonyl reductase

Nicotinamide adenine dinucleotide phosphate (NADP⁺)

Glucose Dehydrogenase (for cofactor regeneration)

D-Glucose

Potassium phosphate buffer (e.g., 100 mM, pH 7.0)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate

Protocol:

Reaction Setup: In a temperature-controlled reaction vessel, prepare a solution of potassium

phosphate buffer.

Cofactor System: Add NADP⁺ (catalytic amount, e.g., 0.1 mM), D-glucose (e.g., 1.2

equivalents relative to substrate), and Glucose Dehydrogenase. Stir until dissolved. This

system continuously regenerates the active NADPH cofactor, making the process cost-

effective.

Biocatalyst Addition: Add the recombinant E. coli cell paste or a lyophilized powder of the

cells to the buffer solution. Stir to create a uniform suspension.

Substrate Addition: Dissolve the methyl 3-chlorobenzoylformate substrate in a minimal

amount of a water-miscible co-solvent (e.g., isopropanol) if necessary, and add it dropwise to

the cell suspension. The final substrate concentration is typically in the range of 50-200 mM.
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Reaction: Maintain the reaction at a controlled temperature (e.g., 30°C) with gentle agitation

for 12-24 hours.

Monitoring: Monitor the reaction progress by taking small aliquots, extracting with ethyl

acetate, and analyzing by Thin Layer Chromatography (TLC) or HPLC until the starting

material is fully consumed.

Work-up: Upon completion, centrifuge the reaction mixture to pellet the cells.

Extraction: Decant the supernatant and extract it three times with an equal volume of ethyl

acetate.

Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,

filter, and remove the solvent under reduced pressure to yield the crude product.

Purification: If necessary, purify the product by flash column chromatography on silica gel to

obtain the final compound with high chemical and enantiomeric purity.

Analytical Characterization Profile
Thorough characterization is essential to confirm the identity and purity of the synthesized

compound. The following data represents the expected results from standard analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.[8]

Expected ¹H NMR Data (in CDCl₃, 400 MHz):
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 7.2-7.4 m 4H Ar-H

Aromatic protons

on the 3-

chlorophenyl

ring.

~ 5.2 s 1H CH(OH)

Benzylic proton

at the chiral

center.

~ 4.0 br s 1H OH

Hydroxyl proton;

shift and shape

are

concentration-

dependent.

~ 3.8 s 3H OCH₃
Methyl ester

protons.

Expected ¹³C NMR Data (in CDCl₃, 100 MHz):
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Chemical Shift (δ, ppm) Assignment Rationale

~ 173 C=O Ester carbonyl carbon.[1]

~ 140 Ar-C
Quaternary aromatic carbon

attached to the chiral center.

~ 135 Ar-C-Cl
Aromatic carbon bearing the

chlorine atom.

~ 128-130 Ar-CH Aromatic methine carbons.

~ 125 Ar-CH
Aromatic methine carbon ortho

to the chlorine.

~ 72 CH(OH)
The α-hydroxy carbon (chiral

center).

~ 53 OCH₃ Methyl ester carbon.

Mass Spectrometry (MS)
Mass spectrometry provides information on the mass of the molecule and its fragmentation

pattern, confirming its elemental composition.

Expected Electron Ionization (EI-MS) Data:
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m/z Identity Rationale

200/202 [M]⁺

Molecular ion peak, showing

the characteristic ~3:1 isotopic

pattern for chlorine.

169/171 [M - OCH₃]⁺
Loss of the methoxy radical

from the ester.

141/143 [M - COOCH₃]⁺
Loss of the carbomethoxy

radical (α-cleavage).

139/141 [C₇H₄Cl]⁺

Chlorotropylium ion, a common

fragment for chlorinated benzyl

compounds.

111 [C₇H₄]⁺
Phenyl fragment after loss of

chlorine.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy identifies the functional groups present in the molecule through their

characteristic vibrational frequencies.[2]

Expected FTIR Data (liquid film):

Wavenumber (cm⁻¹) Intensity Assignment

~ 3450 Broad, Strong O-H stretch (hydroxyl group)

~ 3050 Medium Aromatic C-H stretch

~ 2960 Medium
Aliphatic C-H stretch (methyl

group)

~ 1735 Strong C=O stretch (ester carbonyl)

~ 1600, 1480 Medium-Weak C=C stretch (aromatic ring)

~ 1210, 1100 Strong C-O stretch (ester and alcohol)

~ 780 Strong C-Cl stretch
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Conclusion
Methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate stands as a well-defined and valuable

chiral intermediate for the pharmaceutical industry. While not a direct precursor in the most

common synthetic routes to Bupropion, its importance as a high-purity reference standard and

a versatile building block for the enantioselective synthesis of new chemical entities is clear.

The biocatalytic approach to its synthesis represents a state-of-the-art method that aligns with

the principles of green chemistry, offering high efficiency and exceptional stereocontrol. The

comprehensive analytical profile outlined in this guide provides the necessary framework for its

unambiguous identification and quality control, empowering researchers and drug development

professionals in their pursuit of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.libretexts.org [chem.libretexts.org]

2. EPA - TTN EMC - Spectral Database - Fourier Transform Infrared (FTIR) Reference
Spectra [www3.epa.gov]

3. An Improved Process For Preparing Bupropion Hydrochloride [quickcompany.in]

4. chem.bg.ac.rs [chem.bg.ac.rs]

5. WO2004024674A1 - Process for the preparation of bupropion hydrochloride - Google
Patents [patents.google.com]

6. BUPROPION METABOLITES AND METHODS OF THEIR SYNTHESIS AND USE -
Patent 1259243 [data.epo.org]

7. Highly enantioselective and efficient synthesis of methyl (R)-o-chloromandelate with
recombinant E. coli: toward practical and green access to clopidogrel - Organic &
Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

To cite this document: BenchChem. [methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-
hydroxyacetate-molecular-weight]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.youtube.com/watch?v=euk2Tg1WBA8
https://www.epa.gov/emc/emc-ftir-spectral-library
https://www.benchchem.com/product/b6590133?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/06%3A_Structural_Identification_of_Organic_Compounds-_IR_and_NMR_Spectroscopy/6.08%3A_C_NMR_Spectroscopy
https://www3.epa.gov/ttnemc01/ftir/refnam.html
https://www3.epa.gov/ttnemc01/ftir/refnam.html
https://www.quickcompany.in/patents/an-improved-process-for-preparing-bupropion-hydrochloride
http://www.chem.bg.ac.rs/~misai/PRIMENJENJA%20ORGANSKA%20HEMIJA_2019-2022/ISPIT%20IZ%20PRIMENJENE%20ORGANSKE%20HEMIJE%202021/SEMINAR_1_Vukotic/_05_BUPROPION_Synthetic%20Communications.pdf
https://patents.google.com/patent/WO2004024674A1/en
https://patents.google.com/patent/WO2004024674A1/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20100721/patents/EP1259243NWB2/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20100721/patents/EP1259243NWB2/document.html
https://pubs.rsc.org/en/content/articlelanding/2007/ob/b703463f
https://pubs.rsc.org/en/content/articlelanding/2007/ob/b703463f
https://pubs.rsc.org/en/content/articlelanding/2007/ob/b703463f
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-molecular-weight
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-molecular-weight
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-molecular-weight
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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